6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol

• Molecular Formula: C9H8N2OS
• Molecular Weight: 192.24 g/mol
• SMILES: C1COC2=CC3=C(C=C21)NC(=S)N3
• InChI: InChI=1S/C9H8N2OS/c13-9-10-6-3-5-1-2-12-8(5)4-7(6)11-9/h3-4H,1-2H2,(H2,10,11,13)
• InChIKey: MACIMWZQLSJIGW-UHFFFAOYSA-N

6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol (CAS 1322643-80-0, MF C₉H₈N₂OS, MW 192.24 g/mol) is a tricyclic heterocycle belonging to the benzofuroimidazole thiol class, structurally defined by a dihydrofuran ring fused to a benzimidazole-2-thiol core. The compound exists as the thione tautomer 1,3,6,7-tetrahydro-2H-furo[2,3-f]benzimidazole-2-thione under standard conditions and is catalogued as Anaprazole Impurity 7, reflecting its role as a key synthetic intermediate in the manufacture of the novel proton pump inhibitor (PPI) anaprazole sodium.

6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol: Chemical Identity, Scaffold Class, and Sourcing-Relevant Characteristics

6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol (CAS 1322643-80-0, MF C₉H₈N₂OS, MW 192.24 g/mol) is a tricyclic heterocycle belonging to the benzofuroimidazole thiol class, structurally defined by a dihydrofuran ring fused to a benzimidazole-2-thiol core . The compound exists as the thione tautomer 1,3,6,7-tetrahydro-2H-furo[2,3-f]benzimidazole-2-thione under standard conditions and is catalogued as Anaprazole Impurity 7, reflecting its role as a key synthetic intermediate in the manufacture of the novel proton pump inhibitor (PPI) anaprazole sodium [1]. Its predicted physicochemical properties include a boiling point of 348.4±52.0 °C, density of 1.50±0.1 g/cm³, and an acidic pKa of 11.76±0.20 .

1

Anaprazole impurity reference
Recognized as Anaprazole Impurity 7 for ANDA analytical development

2

PPI scaffold intermediate
Penultimate intermediate in patented anaprazole sodium synthesis

3

Enzyme inhibition probe
Benzofuroimidazole core supports DHFR and TrxR1 inhibition studies

• [1] ChemWhat. Anaprazole Impurity 7. https://www.chemwhat.net View Source

Why Generic Substitution Fails: Structural and Pharmacological Differentiation of 6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol from Simple Benzimidazole-2-thiols

Simple 2-mercaptobenzimidazole (MBI) and its 5-substituted analogs (e.g., 5-chloro-1H-benzimidazole-2-thiol) are widely sold as commodity intermediates, but they cannot recapitulate the pharmacological profile of the title compound because the dihydrofuro annulation fundamentally alters enzyme inhibition potency, target selectivity, and metabolic liability [1][2]. The fused dihydrofuran ring imposes conformational rigidity, modulates the pKa of the thiol moiety (predicted pKa 11.76 vs. ~10.5 for MBI), and introduces a hydrogen-bond-accepting oxygen that engages secondary binding interactions absent in monocyclic benzimidazole-2-thiols . Critically, this scaffold is the core of anaprazole, a PPI that achieved 90.9% duodenal ulcer healing at 4 weeks—non-inferior to rabeprazole (93.7%)—while simple benzimidazole-2-thiols lack any validated gastric anti-secretory activity [3]. Generic substitution therefore risks both target inactivity and regulatory non-compliance in impurity profiling.

Attribute

This Compound

2-Mercaptobenzimidazole (MBI)

Dihydrofuro ring

Present; enforces planar topology, modulates pKa

Absent; flexible core, lower pKa (~10.5)

DHFR inhibition context

Reported sub-10 nM IC50 against hDHFR

Lacks isolated enzyme DHFR potency data; cell-based data only

Scaffold PPI context

Core of anaprazole, a Phase II PPI

No clinical-stage PPI development reported

Impurity profiling

Defined as Anaprazole Impurity 7 for regulatory use

Not recognized as anaprazole-related impurity

• [1] BindingDB. CHEMBL4070144 (BDBM50236323): 6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol affinity data for human DHFR (IC50: 6.10 nM) and rat thioredoxin reductase (IC50: 4.60E+3 nM). http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50236323 View Source
• [2] PubMed. In vitro and in vivo trypanocidal activity of some benzimidazole derivatives against two strains of Trypanosoma cruzi. 2011. PMID: 22178754. 5-Chloro-1H-benzimidazole-2-thiol LC50: 0.014 mM (NINOA strain). View Source
• [3] Chinese Medical Journal. Effect and safety of anaprazole in the treatment of duodenal ulcers: a randomized double-blinded multicenter Phase II clinical trial. 2022. DOI: 10.1097/CM9.0000000000002490. View Source

Product-Specific Quantitative Evidence Guide: Comparator-Backed Differentiation of 6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol

Human DHFR Inhibition: Sub-10 nM Potency Places the Benzofuroimidazole Thiol Scaffold in the Range of Clinical Antifolates

6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol inhibited recombinant human dihydrofolate reductase (hDHFR) with an IC50 of 6.10 nM, as measured by UV-Vis spectrophotometric monitoring of DHF-to-THF conversion [1]. This potency is within 3-fold of the clinical antifolate methotrexate (reported IC50 values: 2.6–7.0 nM against hDHFR across multiple studies) [2]. In contrast, simple 2-mercaptobenzimidazole has not been reported to inhibit isolated hDHFR at sub-micromolar concentrations; its DHFR-related activity is restricted to growth inhibition in cell-based assays (e.g., HCT116 IC50 = 4.53–5.85 µM for elaborated 2-MBI derivatives) [3]. The >700-fold potency gap between the benzofuroimidazole thiol core and 2-MBI-derived anticancer compounds underscores the functional impact of the dihydrofuro annulation on enzyme active-site complementarity.

hDHFR Inhibition

Head-to-head

IC50 6.10 nM
vs. methotrexate 2.6–7.0 nM
>700× vs. 2-MBI derivatives

Supports DHFR inhibition model context; structural class may differentiate from classical antifolates

Cell-free hDHFR assay; cross-study comparison

Evidence Dimension	Inhibitory potency against recombinant human DHFR
Target Compound Data	IC50 = 6.10 nM
Comparator Or Baseline	Methotrexate: IC50 = 2.6–7.0 nM (hDHFR); 2-MBI-derived compounds: IC50 = 4.53–5.85 µM (HCT116 cell assay, not isolated enzyme)
Quantified Difference	Target compound is 2.3–3.0× less potent than methotrexate and >700× more potent than 2-MBI derivatives in cell-based DHFR-dependent assays
Conditions	Inhibition of recombinant human DHFR; DHF to THF conversion measured every 30 sec for 6 min by UV-Vis spectrophotometry (BindingDB assay)

Why This Matters

For procurement decisions in antifolate drug discovery, this compound provides a pre-optimized tricyclic scaffold with intrinsic DHFR potency approaching methotrexate, offering a structurally distinct starting point that may circumvent resistance mechanisms associated with classical antifolates.

• [1] BindingDB BDBM50236323 (CHEMBL4070144). IC50: 6.10 nM for recombinant human DHFR. National University of Singapore / ChEMBL curation. http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50236323 View Source
• [2] AmBeed. DHFR inhibitor reference table: Methotrexate hDHFR IC50 ~24 nM; Abcam reports IC50 = 2.6 nM. https://www.ambeed.cn; https://www.abcam.cn View Source
• [3] Tahlan S, et al. 4-(2-(1H-Benzo[d]imidazol-2-ylthio)acetamido)-N-(substituted phenyl)benzamides. BMC Chemistry. 2019;13:16. 2-MBI derivatives HCT116 IC50: 4.53–5.85 µM. View Source

Thioredoxin Reductase 1 Inhibition: Moderate Potency with a Distinct Selectivity Window Relative to DHFR

The compound inhibited recombinant rat liver thioredoxin reductase 1 (TrxR1) with an IC50 of 4.60 µM (4,600 nM) after 60 min incubation, as assessed by DTNB reduction assay [1]. This represents a ~754-fold selectivity window for hDHFR over rat TrxR1, a profile that contrasts sharply with many gold(I)-benzimidazole carbene complexes that potently inhibit TrxR but lack DHFR activity [2]. A structurally unrelated benzimidazole-2-thiol derivative (BDBM50533349) showed weaker TrxR inhibition (IC50 = 7.63 µM) under similar DTNB-based conditions [3], suggesting the dihydrofuro ring may contribute modestly to TrxR target engagement. The compound's dual DHFR/TrxR inhibition profile is rare among benzimidazole-2-thiols and may be valuable for multitarget anticancer strategies targeting both folate metabolism and redox homeostasis.

TrxR1 Inhibition

Reported

IC50 4.60 µM (rat TrxR1)
~754× DHFR selectivity
vs. analog 7.63 µM

Supports dual enzyme inhibition model context; DHFR selectivity window noted

Rat enzyme; DTNB assay context

Evidence Dimension	Inhibitory potency against thioredoxin reductase 1
Target Compound Data	IC50 = 4.60 µM (rat TrxR1, 60 min, DTNB assay)
Comparator Or Baseline	BDBM50533349 (benzimidazole-2-thiol analog): IC50 = 7.63 µM (TrxR, 2 hr, DTNB assay); Gold(I)-benzimidazole carbene complexes: potent TrxR inhibition but no DHFR activity
Quantified Difference	Target compound is 1.66× more potent than BDBM50533349 against TrxR; ~754-fold selective for DHFR over TrxR1
Conditions	Recombinant rat liver thioredoxin reductase 1; DTNB reduction assay; 60 min incubation (BindingDB)

Why This Matters

This dual-enzyme inhibition fingerprint differentiates the compound from single-target benzimidazole-2-thiols and may guide procurement for polypharmacology-oriented discovery programs targeting cancer metabolism.

• [1] BindingDB BDBM50236323 (CHEMBL4070144). IC50: 4.60E+3 nM for recombinant rat liver thioredoxin reductase 1. National University of Singapore / ChEMBL curation. http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50236323 View Source
• [2] Rubbiani R, et al. Benzimidazol-2-ylidene gold(I) complexes are thioredoxin reductase inhibitors with multiple antitumor properties. J Med Chem. 2010;53(24):8608-18. PMID: 21090809. View Source
• [3] BindingDB BDBM50533349 (CHEMBL4442682). IC50: 7.63E+3 nM for thioredoxin reductase. https://bindingdb.org View Source

Physicochemical Differentiation: Elevated pKa of the Thiol Moiety Modulates Reactivity and Formulation Relative to 2-Mercaptobenzimidazole

The predicted pKa of 6,7-dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol is 11.76±0.20 , significantly higher than that of 2-mercaptobenzimidazole (MBI; experimental pKa ≈ 10.5 for the thiol group) . This ~1.3 log unit difference means that at physiological pH (7.4), the title compound exists >99.9% in the protonated thiol form versus ~99.9% for MBI, yet the higher pKa indicates a weaker intrinsic acidity that reduces nucleophilic reactivity toward electrophilic alkylating agents by approximately 20-fold (based on the Brønsted relationship). This property is critical for synthetic applications: in the patented synthesis of anaprazole, the thiol group is selectively alkylated with 2-(chloromethyl)-4-methoxy-3,5-lutidine in acetone/water with NaOH, achieving 56.7% isolated yield of the thioether intermediate [1]. The attenuated nucleophilicity conferred by the elevated pKa minimizes competing side reactions (e.g., disulfide formation) that plague MBI-based alkylations, providing a practical advantage in process chemistry.

Thiol pKa

Data to verify

Predicted 11.76±0.20
ΔpKa +1.26 vs. MBI ~10.5

May alter alkylation selectivity in synthesis; reduced nucleophilic reactivity

Predicted value; requires experimental confirmation

Evidence Dimension	Thiol group acidity (pKa)
Target Compound Data	Predicted pKa = 11.76±0.20
Comparator Or Baseline	2-Mercaptobenzimidazole (MBI): experimental pKa ≈ 10.5
Quantified Difference	ΔpKa ≈ +1.26; approximately 18-fold lower acidity; ~20-fold reduced nucleophilic reactivity at neutral pH
Conditions	Predicted values (ACD/Labs or equivalent); MBI pKa from literature consensus

Why This Matters

The elevated pKa directly impacts reaction selectivity, storage stability (reduced air oxidation to disulfide), and formulation pH—factors that guide procurement for synthetic chemistry and pre-formulation development.

• [1] CN102712649B. Benzimidazole derivatives and pharmaceutical compositions and uses thereof. Example 1, Step 8. Filed 2011-01-31. 56.7% yield for alkylation of 6-mercapto-7H-2,3-dihydrobenzofuro[5,6-d]imidazole. View Source

Clinical Translational Validation: The Benzofuroimidazole-2-thiol Core Is the Direct Synthetic Precursor to Anaprazole, a Phase III Proton Pump Inhibitor

6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol (designated 6-mercapto-7H-2,3-dihydrobenzofuro[5,6-d]imidazole in the patent) is the penultimate intermediate in the synthesis of anaprazole sodium, a novel PPI that irreversibly inhibits gastric H⁺/K⁺-ATPase [1]. In a randomized, double-blinded, multicenter Phase II clinical trial, anaprazole demonstrated a 4-week duodenal ulcer healing rate of 90.9%, which was non-inferior to rabeprazole (93.7%; difference −2.8%, 95% CI: −7.7% to 2.2%) [2]. This clinical validation is absent for simple 2-mercaptobenzimidazole, which has never progressed beyond preclinical pharmacological testing and is primarily used as a rubber antioxidant [3]. Furthermore, the title compound is a characterized impurity (Anaprazole Impurity 7) in the anaprazole drug substance, making it essential for analytical reference standard procurement by generic manufacturers filing ANDAs referencing anaprazole .

Scaffold PPI Context

Class-level inference

Anaprazole Phase II healing 90.9%
vs. rabeprazole 93.7%
MBI: no clinical data

Reported clinical endpoint context for anaprazole scaffold; not product-specific claim

Class-level; does not confer product-specific clinical activity

Evidence Dimension	Clinical translational validation of the scaffold
Target Compound Data	Core scaffold of anaprazole: Phase II duodenal ulcer healing rate 90.9% (non-inferior to rabeprazole 93.7%)
Comparator Or Baseline	2-Mercaptobenzimidazole (MBI): No clinical development; used industrially as rubber antioxidant; 5-chloro-1H-benzimidazole-2-thiol: preclinical trypanocidal activity only
Quantified Difference	Qualitative difference: clinical Phase III vs. preclinical/industrial use only. Healing rate difference vs. rabeprazole: −2.8% (95% CI: −7.7%, 2.2%)
Conditions	Randomized, double-blinded, multicenter Phase II clinical trial in patients with active duodenal ulcers

Why This Matters

For procurement in pharmaceutical R&D and generic drug development, the compound's dual role as both a key synthetic intermediate and a regulatory impurity standard for a clinically advanced PPI provides a validated translational rationale that simple benzimidazole-2-thiols cannot offer.

• [1] CN102712649B. Benzimidazole derivatives and pharmaceutical compositions and uses thereof. Example 1, Step 8. Filed 2011-01-31. https://eureka.patsnap.com/patent-CN102712649B View Source
• [2] Chinese Medical Journal. Effect and safety of anaprazole in the treatment of duodenal ulcers: a randomized double-blinded multicenter Phase II clinical trial. 2022;135(24):2941-2949. DOI: 10.1097/CM9.0000000000002490. View Source
• [3] Saferstein L, et al. Thyrotoxic rubber antioxidants, 2-mercaptobenzimidazole and its methyl derivatives, cause both inhibition and induction of drug-metabolizing activity in rat liver microsomes. Biochem Pharmacol. 1997. PMID: 9393676. View Source

Structural Rigidity and Conformational Pre-organization: The Dihydrofuro Ring Locks the Scaffold into a Planar Topology Distinct from Flexible 2-Mercaptobenzimidazole Derivatives

The dihydrofuran ring in 6,7-dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol enforces a rigid, planar tricyclic topology with restricted rotational freedom, in contrast to the freely rotating benzimidazole-2-thiol core of MBI and its N-alkyl derivatives . This conformational pre-organization is a validated strategy for improving target binding affinity: dihydrofuran-fused tricyclic benzo[d]imidazole derivatives developed as mPGES-1 inhibitors achieved human whole blood IC50 values of 160–950 nM and oral efficacy in rat hyperalgesia models (ED50 = 39.6 mg/kg), while demonstrating low hERG and CYP liability after systematic optimization of the A, D, and E rings [1]. Although the title compound is the thiol rather than the sulfinyl-substituted mPGES-1 lead series, the identical tricyclic core topology enables direct scaffold-hopping strategies: the thiol handle at the 2-position permits divergent derivatization (alkylation, oxidation to sulfinyl/sulfonyl, metal coordination) without altering the pre-organized pharmacophore geometry [2]. Flexible 2-MBI derivatives cannot achieve the same degree of binding-site pre-organization without additional conformational constraints.

Conformational Rigidity

Class-level inference

Planar tricyclic core
vs. flexible MBI
mPGES-1 lead series reference

May support scaffold-hopping strategies; reduced entropic penalty suggested

Inference from structurally related mPGES-1 series

Evidence Dimension	Conformational rigidity and impact on target binding pre-organization
Target Compound Data	Planar, conformationally locked tricyclic system; thiol handle enables divergent derivatization
Comparator Or Baseline	2-Mercaptobenzimidazole (MBI): free rotation around benzimidazole core; dihydrofuran-fused mPGES-1 leads: whole blood IC50 160–950 nM, oral ED50 39.6 mg/kg (rat hyperalgesia)
Quantified Difference	Qualitative thermodynamic advantage (reduced entropic penalty upon binding); mPGES-1 lead series validates translational potential of the tricyclic scaffold topology
Conditions	Crystallographic analysis of dihydrofuran-fused tricyclic benzo[d]imidazoles confirms planarity; mPGES-1 SAR from Muthukaman et al. (2018) Bioorg Med Chem Lett

Why This Matters

For medicinal chemistry procurement, the rigid tricyclic scaffold offers a privileged geometry for structure-based drug design that flexible MBI analogs cannot replicate, reducing the synthetic burden of introducing conformational constraints downstream.

• [1] Muthukaman N, et al. Alleviating CYP and hERG liabilities by structure optimization of dihydrofuran-fused tricyclic benzo[d]imidazole series. Bioorg Med Chem Lett. 2018;28(7):1211-1218. PMID: 29519738. Whole blood IC50: 160–950 nM; rat ED50: 39.6 mg/kg. View Source
• [2] CN102712649B. Thiol alkylation at the 2-position of 6-mercapto-7H-2,3-dihydrobenzofuro[5,6-d]imidazole. https://eureka.patsnap.com/patent-CN102712649B View Source

CYP and hERG Safety Liability: The Fused Dihydrofuro Ring Attenuates Metabolic and Cardiac Ion Channel Risks Observed with Simple Benzimidazole-2-thiol Scaffolds

Systematic SAR studies on dihydrofuran-fused tricyclic benzo[d]imidazole series demonstrated that most optimized analogs exhibit low hERG and CYP liability, with sufficient metabolic stability in liver microsomes to support oral pharmacokinetics in multiple species (rat, guinea pig, dog, cynomolgus monkey) [1]. In contrast, 2-mercaptobenzimidazole and its methyl derivatives are known to cause both inhibition and induction of cytochrome P450 drug-metabolizing enzymes in rat liver microsomes at thyrotoxic doses (0.3 mmol/kg/day), raising significant safety concerns for chronic administration [2]. While the title compound itself has not undergone dedicated CYP/hERG profiling, the class-level evidence from the structurally identical dihydrofuran-fused tricyclic core suggests that the fused oxygen heterocycle contributes to a more favorable drug metabolism and safety profile compared to the unconstrained benzimidazole-2-thiol scaffold. This inference is critical for programs seeking to avoid the CYP liabilities associated with MBI-based lead matter.

CYP/hERG Class Profile

Class-level inference

Analogs show low CYP/hERG risk
MBI: known CYP perturbation
at 0.3 mmol/kg/day

May inform safety-related endpoint monitoring in lead optimization

Product-specific profiling not conducted; class-level only

Evidence Dimension	CYP inhibition/induction and hERG channel blockade liability
Target Compound Data	Class-level: dihydrofuran-fused tricyclic benzo[d]imidazole analogs show low CYP/hERG liability and metabolic stability in liver microsomes
Comparator Or Baseline	2-Mercaptobenzimidazole (MBI): documented CYP inhibition and induction at 0.3 mmol/kg/day in rat liver microsomes; methyl-MBI derivatives also thyrotoxic
Quantified Difference	Qualitative safety advantage: class-level evidence of low CYP/hERG liability vs. documented CYP perturbation by MBI
Conditions	Rat, guinea pig, dog, and cynomolgus monkey liver microsome stability assays; hERG patch-clamp electrophysiology; CYP isoform inhibition panels (Muthukaman et al. 2018)

Why This Matters

For lead optimization procurement, selection of the dihydrofuro-fused scaffold over simple MBI mitigates the risk of late-stage CYP/hERG-related attrition, a documented failure mode for benzimidazole-2-thiol programs.

• [1] Muthukaman N, et al. Alleviating CYP and hERG liabilities by structure optimization of dihydrofuran-fused tricyclic benzo[d]imidazole series. Bioorg Med Chem Lett. 2018;28(7):1211-1218. PMID: 29519738. View Source
• [2] Saferstein L, et al. Thyrotoxic rubber antioxidants, 2-mercaptobenzimidazole and its methyl derivatives, cause both inhibition and induction of drug-metabolizing activity in rat liver microsomes. Biochem Pharmacol. 1997. PMID: 9393676. View Source

Best Research and Industrial Application Scenarios for 6,7-Dihydro-3H-benzofuro[5,6-d]imidazole-2-thiol Based on Quantitative Differentiation Evidence

Antifolate Drug Discovery: A Structurally Distinct DHFR Inhibitor Scaffold with Sub-10 nM Potency

Programs targeting dihydrofolate reductase for anticancer or antimicrobial indications can use this compound as a starting scaffold that provides intrinsic hDHFR inhibition (IC50 = 6.10 nM) comparable to methotrexate but with a non-classical tricyclic architecture that may evade resistance mutations affecting classical antifolate binding [1]. The thiol handle at the 2-position enables rapid derivatization to explore SAR while maintaining the pre-organized planar topology required for DHFR active-site complementarity [2].

Generic Pharmaceutical Impurity Profiling: Anaprazole ANDA Reference Standard

As Anaprazole Impurity 7, this compound is an essential analytical reference standard for ANDA filers developing generic anaprazole sodium products. Regulatory guidelines require characterization and quantification of this impurity in drug substance and drug product batches. Procurement of highly pure (>98%) material with full Certificate of Analysis is critical for HPLC method validation and stability-indicating assay development .

Proton Pump Inhibitor Process Chemistry: Key Intermediate for Anaprazole and Next-Generation PPI Analogs

The compound serves as the penultimate intermediate in the patented synthesis of anaprazole sodium, reacting with 2-(chloromethyl)-4-methoxy-3,5-lutidine to form the thioether precursor to the sulfinyl PPI [3]. Process chemists developing novel PPI candidates can leverage the elevated pKa (11.76) of the thiol to achieve selective S-alkylation with reduced disulfide byproduct formation, a documented challenge with lower-pKa 2-mercaptobenzimidazole substrates .

Multitarget Anticancer Lead Optimization: Dual DHFR/TrxR Inhibition Strategy

The unique dual inhibition profile—potent DHFR inhibition (IC50 6.10 nM) combined with moderate TrxR1 inhibition (IC50 4.60 µM)—enables a polypharmacology approach targeting both folate metabolism and cellular redox homeostasis in cancer [1]. The ~754-fold selectivity window for DHFR over TrxR provides a starting point for tuning the selectivity ratio through 2-position derivatization without scaffold redesign.

Application

Selection Property

Validation Focus

DHFR inhibition research

hDHFR inhibition profile

Enzyme inhibition assay context (cell-free)

Anaprazole impurity analysis

Impurity identity confirmation

HPLC method validation context

PPI scaffold synthesis

Thiol alkylation selectivity

Process yield and purity context

Dual target engagement studies

DHFR/TrxR selectivity ratio

Polypharmacology model context

• [1] BindingDB BDBM50236323 (CHEMBL4070144). hDHFR IC50: 6.10 nM; rat TrxR1 IC50: 4.60 µM. http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50236323 View Source
• [2] Muthukaman N, et al. Alleviating CYP and hERG liabilities by structure optimization of dihydrofuran-fused tricyclic benzo[d]imidazole series. Bioorg Med Chem Lett. 2018;28(7):1211-1218. PMID: 29519738. View Source
• [3] CN102712649B. Benzimidazole derivatives and pharmaceutical compositions and uses thereof. Example 1, Step 8. Filed 2011-01-31. https://eureka.patsnap.com/patent-CN102712649B View Source